Cas no 1308650-54-5 (tert-butyl N-(2-aminoethyl)-N-cycloheptylcarbamate)

Tert-butyl N-(2-aminoethyl)-N-cycloheptylcarbamate is a protected amine derivative commonly used in organic synthesis and pharmaceutical research. The tert-butyloxycarbonyl (Boc) group provides stability under basic and nucleophilic conditions while allowing selective deprotection under acidic conditions. Its cycloheptyl and aminoethyl substituents contribute to steric and functional versatility, making it valuable in peptide modifications and ligand design. The compound’s well-defined reactivity profile facilitates controlled introduction of amine functionalities in complex molecular architectures. Its crystalline nature ensures high purity, which is critical for reproducible synthetic applications. This intermediate is particularly useful in medicinal chemistry for constructing constrained cyclic scaffolds.

tert-butyl N-(2-aminoethyl)-N-cycloheptylcarbamate structure

1308650-54-5 structure

Product Name:tert-butyl N-(2-aminoethyl)-N-cycloheptylcarbamate

CAS No:1308650-54-5

MF:

MW:

MDL:MFCD18089542

CID:4587403

Update Time:2025-05-23

tert-butyl N-(2-aminoethyl)-N-cycloheptylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-(2-aminoethyl)-N-cycloheptylcarbamate
- MDL： MFCD18089542

tert-butyl N-(2-aminoethyl)-N-cycloheptylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B813278-10mg	tert-butyl N-(2-aminoethyl)-N-cycloheptylcarbamate	1308650-54-5		10mg	$ 50.00	2022-06-06
TRC	B813278-50mg	tert-butyl N-(2-aminoethyl)-N-cycloheptylcarbamate	1308650-54-5		50mg	$ 210.00	2022-06-06
TRC	B813278-100mg	tert-butyl N-(2-aminoethyl)-N-cycloheptylcarbamate	1308650-54-5		100mg	$ 295.00	2022-06-06
Enamine	EN300-89933-0.05g	tert-butyl N-(2-aminoethyl)-N-cycloheptylcarbamate	1308650-54-5	95%	0.05g	$100.0	2023-09-01
Enamine	EN300-89933-0.1g	tert-butyl N-(2-aminoethyl)-N-cycloheptylcarbamate	1308650-54-5	95%	0.1g	$149.0	2023-09-01
Enamine	EN300-89933-0.25g	tert-butyl N-(2-aminoethyl)-N-cycloheptylcarbamate	1308650-54-5	95%	0.25g	$212.0	2023-09-01
Enamine	EN300-89933-0.5g	tert-butyl N-(2-aminoethyl)-N-cycloheptylcarbamate	1308650-54-5	95%	0.5g	$334.0	2023-09-01
Enamine	EN300-89933-1.0g	tert-butyl N-(2-aminoethyl)-N-cycloheptylcarbamate	1308650-54-5	95%	1.0g	$428.0	2023-02-11
Enamine	EN300-89933-2.5g	tert-butyl N-(2-aminoethyl)-N-cycloheptylcarbamate	1308650-54-5	95%	2.5g	$838.0	2023-09-01
Enamine	EN300-89933-5.0g	tert-butyl N-(2-aminoethyl)-N-cycloheptylcarbamate	1308650-54-5	95%	5.0g	$1240.0	2023-02-11

tert-butyl N-(2-aminoethyl)-N-cycloheptylcarbamate Related Literature

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Additional information on tert-butyl N-(2-aminoethyl)-N-cycloheptylcarbamate

Comprehensive Overview of tert-butyl N-(2-aminoethyl)-N-cycloheptylcarbamate (CAS No. 1308650-54-5)

The compound tert-butyl N-(2-aminoethyl)-N-cycloheptylcarbamate (CAS No. 1308650-54-5) is a specialized carbamate derivative with significant applications in pharmaceutical and organic synthesis. Its unique structure, featuring a cycloheptyl group and a tert-butyl carbamate moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and peptide modification.

In recent years, the demand for high-purity intermediates like tert-butyl N-(2-aminoethyl)-N-cycloheptylcarbamate has surged, driven by advancements in targeted therapy and bioconjugation techniques. This compound is particularly relevant in the context of proteomics research, where its aminoethyl functionality enables selective labeling and cross-linking. Users frequently search for terms such as "carbamate protecting groups" and "amine-reactive reagents," highlighting its role in modern synthetic chemistry.

The synthesis of tert-butyl N-(2-aminoethyl)-N-cycloheptylcarbamate involves multi-step organic reactions, often starting from cycloheptylamine and tert-butyl dicarbonate. Its CAS No. 1308650-54-5 serves as a critical identifier for procurement and regulatory compliance. Analytical techniques like HPLC and NMR are essential for verifying its purity, a topic frequently queried in scientific forums. The compound's stability under mild conditions further enhances its utility in solid-phase synthesis and combinatorial chemistry.

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In conclusion, tert-butyl N-(2-aminoethyl)-N-cycloheptylcarbamate (CAS No. 1308650-54-5) exemplifies the intersection of organic chemistry and life sciences. Its versatility and compatibility with green chemistry principles make it a standout choice for innovators tackling challenges in molecular design and therapeutic development.